3,4-Dimethoxy vs. 4-Methoxy Substitution: Physicochemical Property Differentiation Relevant to Permeability and Target Engagement
The target compound (3,4-dimethoxy) possesses two hydrogen-bond acceptor (HBA) sites on the phenyl ring (the meta- and para-methoxy oxygens) versus only one HBA in the 4-methoxy analog (CAS 1105246-43-2). This increases the computed topological polar surface area (TPSA) from approximately 53 Ų (4-methoxy) to approximately 70 Ų (3,4-dimethoxy), while maintaining zero hydrogen-bond donors (HBD) in both compounds . The molecular weight increases from 348.42 to 378.45 g/mol, and the estimated logP shifts slightly from ~3.8 to ~4.0, placing the target compound closer to the center of the CNS MPO desirability window while preserving oral drug-likeness parameters compliant with Lipinski's Rule of Five [1]. The additional methoxy group introduces conformational restriction that may enhance shape complementarity with flat hydrophobic binding pockets common in kinase ATP sites [2].
| Evidence Dimension | Topological polar surface area (TPSA) and hydrogen-bond acceptor count |
|---|---|
| Target Compound Data | TPSA ≈ 70 Ų; HBA count = 6 (overall molecule); phenyl ring HBA = 2; MW = 378.45 g/mol; est. logP ≈ 4.0 |
| Comparator Or Baseline | 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole (CAS 1105246-43-2): TPSA ≈ 53 Ų; phenyl ring HBA = 1; MW = 348.42 g/mol; est. logP ≈ 3.8 |
| Quantified Difference | ΔTPSA ≈ +17 Ų; ΔHBA (phenyl ring) = +1; ΔMW = +30.03 g/mol; ΔlogP ≈ +0.2 |
| Conditions | Computed physicochemical properties based on canonical SMILES using standard cheminformatics algorithms (Pipeline Pilot / RDKit-comparable methods) |
Why This Matters
The altered TPSA and HBA profile directly impacts passive membrane permeability and efflux transporter susceptibility, making the target compound a distinct chemical entity for cell-based phenotypic screening procurement rather than an interchangeable analog.
- [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0. View Source
- [2] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chem Neurosci. 2010;1(6):435-449. doi:10.1021/cn100008c. View Source
